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Compound of Interest

Compound Name:
(1R,3S,4R)-ent-Entecavir-

13C2,15N

Cat. No.: B15558080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the commercial availability of the isotopically labeled compound

(1R,3S,4R)-ent-Entecavir-13C2,15N. This molecule is the enantiomer of the potent antiviral

drug Entecavir, labeled with two carbon-13 isotopes and one nitrogen-15 isotope. Such labeled

compounds are critical tools in drug metabolism and pharmacokinetic (DMPK) studies, serving

as internal standards for quantitative analysis by mass spectrometry.

Summary of Commercial Availability
The specific stereoisomer and isotopically labeled version, (1R,3S,4R)-ent-Entecavir-
13C2,15N, is available from specialized chemical suppliers. The primary application for this

compound is as an internal standard for bioanalytical assays, enabling precise quantification of

its unlabeled counterpart, (1R,3S,4R)-ent-Entecavir.

Below is a summary of suppliers offering compounds related to Entecavir and its isomers. It is

important to note that while the exact labeled enantiomer is listed by at least one supplier,

related isotopologues of Entecavir are more widely available. Researchers should verify the

specific product details with the suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15558080?utm_src=pdf-interest
https://www.benchchem.com/product/b15558080?utm_src=pdf-body
https://www.benchchem.com/product/b15558080?utm_src=pdf-body
https://www.benchchem.com/product/b15558080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Compound Name CAS Number Notes

MedChemExpress
(1R,3S,4R)-ent-

Entecavir-13C2,15N

Not specified for

labeled enantiomer

Directly lists the

requested compound.

Unlabeled enantiomer

CAS is 188399-46-4.

[1][2]

Santa Cruz

Biotechnology
Entecavir-13C2,15N 1329796-53-3

Offers the labeled

form of Entecavir, not

the specific

enantiomer.[3]

Clearsynth Entecavir-13C2,15N 1329796-53-3

Provides the labeled

form of Entecavir with

a reported purity of

98.59% by HPLC.[4]

Acanthus Research Entecavir-13C2,15N Not specified

Lists the labeled

Entecavir for use as a

reference standard.[5]

Allmpus

(1R,3S,4R)-Entecavir

(Entecavir

Enantiomer)

188399-46-4

Supplies the

unlabeled enantiomer.

[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of the related compound

Entecavir-13C2,15N, which are expected to be identical for the (1R,3S,4R)-ent-Entecavir-
13C2,15N enantiomer.
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Property Value Source

Molecular Formula C₁₀¹³C₂H₁₅N₄¹⁵NO₃
MedChemExpress[1], Santa

Cruz Biotechnology[3]

Molecular Weight 280.26 g/mol
MedChemExpress[1], Santa

Cruz Biotechnology[3]

Purity (by HPLC) 98.59% Clearsynth[4]

Storage
Freezer (-20°C) for long term

storage
Clearsynth[4]

Experimental Applications and Methodologies
Isotopically labeled compounds like (1R,3S,4R)-ent-Entecavir-13C2,15N are primarily utilized

as internal standards in quantitative bioanalysis using liquid chromatography-mass

spectrometry (LC-MS). The stable heavy isotopes incorporated into the molecule allow it to be

distinguished from the unlabeled analyte by its mass-to-charge ratio, while exhibiting nearly

identical chromatographic behavior.

As this is a commercially available research chemical, detailed experimental protocols for its

use are not provided by the suppliers. The development and validation of specific analytical

methods would be the responsibility of the end-user. The general workflow for using such a

standard is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability of (1R,3S,4R)-ent-Entecavir-
13C2,15N: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558080#commercial-availability-of-1r-3s-4r-ent-
entecavir-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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